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Compound of Interest

Compound Name:

3-

(TRIETHOXYSILYL)PROPYLSUC

CINIC ANHYDRIDE

Cat. No.: B033966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 3-(triethoxysilyl)propylsuccinic anhydride. The information is

curated for professionals in research, scientific, and drug development fields, with a focus on

delivering precise data and actionable protocols.

Molecular Structure and Properties
3-(Triethoxysilyl)propylsuccinic anhydride is a bifunctional organosilane featuring a

triethoxysilyl group at one end and a succinic anhydride group at the other. This unique

structure allows it to act as a versatile coupling agent, bridging inorganic substrates and

organic polymers.[1] The triethoxysilyl group can hydrolyze to form reactive silanol groups that

condense with hydroxyl groups on inorganic surfaces, such as silica and metal oxides, forming

stable Si-O-Si bonds. The succinic anhydride ring, on the other hand, can undergo ring-

opening reactions with nucleophiles like amines and alcohols, enabling the covalent

attachment of organic molecules.[1]

Chemical and Physical Properties
The key chemical and physical properties of 3-(triethoxysilyl)propylsuccinic anhydride are

summarized in the table below. This data is essential for handling, storage, and application of
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the compound.

Property Value Reference(s)

Molecular Formula C₁₃H₂₄O₆Si [1][2]

Molecular Weight 304.41 g/mol [1][2]

CAS Number 93642-68-3 [2]

Appearance
Colorless to light yellow, clear

liquid
[3][4][5]

Density 1.08 g/cm³ at 25 °C [2]

Boiling Point 152 °C at 0.4 mmHg [2]

Melting Point -30 °C [2]

Flash Point >100 °C [6]

Refractive Index 1.4405 at 20 °C [6]

Purity Typically >93.0% (GC) [4][5]

Solubility Reacts with water [7][8]

Spectroscopic Data
While a dedicated, peer-reviewed spectrum for 3-(triethoxysilyl)propylsuccinic anhydride is

not readily available in the public domain, the expected characteristic signals are outlined

below based on the functional groups present in the molecule.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: Expected signals would include triplets and quartets corresponding to the ethoxy

groups (-OCH₂CH₃), multiplets for the propyl chain protons (-Si-CH₂CH₂CH₂-), and signals

for the protons on the succinic anhydride ring.

¹³C NMR: Carbon signals for the ethoxy groups, the propyl chain, and the carbonyl and

aliphatic carbons of the succinic anhydride ring would be expected.
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1.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is expected to show characteristic absorption bands for:

C=O stretching of the anhydride group at approximately 1780 cm⁻¹ and 1860 cm⁻¹.

Si-O-C stretching at around 1080-1100 cm⁻¹.

C-H stretching of the alkyl chains in the range of 2850-2980 cm⁻¹.

1.2.3. Mass Spectrometry (MS)

The mass spectrum would show the molecular ion peak and fragmentation patterns

corresponding to the loss of ethoxy groups and cleavage of the propyl chain.

Reactivity and Signaling Pathways
The utility of 3-(triethoxysilyl)propylsuccinic anhydride stems from its dual reactivity. The

following diagrams illustrate the key reaction pathways.

Hydrolysis and Condensation of the Triethoxysilyl
Group
The triethoxysilyl group undergoes hydrolysis in the presence of water to form silanol groups.

These silanols can then condense with each other or with hydroxyl groups on a substrate

surface to form stable siloxane bonds.

3-(Triethoxysilyl)propylsuccinic Anhydride
(R-Si(OEt)₃)

Silanetriol
(R-Si(OH)₃)

+ 3H₂O
- 3EtOH Covalent Bond

(Substrate-O-Si-R)

+ Substrate-OH
- H₂O

Substrate with
-OH groups

Click to download full resolution via product page

Hydrolysis and condensation of the triethoxysilyl group.
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Ring-Opening Reaction of the Succinic Anhydride Group
The succinic anhydride ring is susceptible to nucleophilic attack by primary amines, leading to

the formation of a stable amide bond. This reaction is highly efficient for the immobilization of

biomolecules.[1]

Succinic Anhydride Ring Amide and Carboxylic Acid+ R'-NH₂

Primary Amine
(R'-NH₂)

Click to download full resolution via product page

Ring-opening reaction of the succinic anhydride with a primary amine.

Experimental Protocols
The following sections provide generalized experimental protocols for the synthesis and

application of 3-(triethoxysilyl)propylsuccinic anhydride. Researchers should adapt these

protocols to their specific experimental setups and substrates.

Synthesis of 3-(Triethoxysilyl)propylsuccinic Anhydride
A common method for the synthesis of 3-(triethoxysilyl)propylsuccinic anhydride involves

the hydrosilylation of allyl succinic anhydride with triethoxysilane.

Materials:

Allyl succinic anhydride

Triethoxysilane

Platinum catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene

Inert atmosphere (e.g., nitrogen or argon)
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Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and

magnetic stirrer, dissolve allyl succinic anhydride in anhydrous toluene under an inert

atmosphere.

Add the platinum catalyst to the solution.

Heat the mixture to reflux.

Add triethoxysilane dropwise from the dropping funnel to the refluxing mixture.

After the addition is complete, continue refluxing for several hours to ensure the reaction

goes to completion. Monitor the reaction progress by techniques such as FTIR or NMR

spectroscopy.

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain 3-(triethoxysilyl)propylsuccinic
anhydride as a clear liquid.
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Start

Dissolve allyl succinic anhydride
in anhydrous toluene

Add platinum catalyst

Heat to reflux

Add triethoxysilane dropwise

Continue reflux and monitor reaction

Cool to room temperature

Remove solvent under reduced pressure

Purify by vacuum distillation

End

Click to download full resolution via product page

General workflow for the synthesis of 3-(triethoxysilyl)propylsuccinic anhydride.
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Surface Modification of a Siliceous Substrate
This protocol describes the general procedure for modifying a hydroxyl-bearing surface (e.g.,

glass, silica nanoparticles) with 3-(triethoxysilyl)propylsuccinic anhydride.

Materials:

Siliceous substrate (e.g., glass slides, silica nanoparticles)

3-(triethoxysilyl)propylsuccinic anhydride

Anhydrous toluene

Deionized water

Ethanol

Procedure:

Substrate Cleaning: Thoroughly clean the substrate to ensure a high density of surface

hydroxyl groups. This can be achieved by sonication in a series of solvents (e.g., acetone,

ethanol, deionized water) followed by treatment with piranha solution (a mixture of sulfuric

acid and hydrogen peroxide) or an oxygen plasma. Caution: Piranha solution is extremely

corrosive and should be handled with extreme care.

Drying: Dry the cleaned substrate in an oven at 110-120 °C for at least one hour to remove

adsorbed water.

Silanization:

Prepare a 1-5% (v/v) solution of 3-(triethoxysilyl)propylsuccinic anhydride in

anhydrous toluene.

Immerse the dried substrate in the silane solution.

Allow the reaction to proceed for 2-24 hours at room temperature or elevated temperature

(e.g., 60-80 °C) under an inert atmosphere.
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Rinsing: Remove the substrate from the silane solution and rinse thoroughly with fresh

toluene to remove any unbound silane.

Curing: Cure the silanized substrate by baking at 110-120 °C for 30-60 minutes. This step

promotes the formation of stable siloxane bonds.

Final Rinsing: Rinse the cured substrate with ethanol and deionized water and dry under a

stream of nitrogen.
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Start

Clean substrate

Dry substrate

Immerse in silane solution

Rinse with toluene

Cure at elevated temperature

Final rinse with ethanol and water

Dry with nitrogen

End

Click to download full resolution via product page

General workflow for surface modification with 3-(triethoxysilyl)propylsuccinic anhydride.
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Applications in Drug Development and Research
The unique properties of 3-(triethoxysilyl)propylsuccinic anhydride make it a valuable tool

in various research and drug development applications:

Biomolecule Immobilization: The succinic anhydride group provides a convenient handle for

the covalent attachment of proteins, antibodies, enzymes, and nucleic acids to solid supports

for applications in biosensors, diagnostic assays, and affinity chromatography.[1]

Surface Functionalization: It is used to modify the surfaces of nanoparticles, microplates, and

other materials to improve their compatibility with biological systems, reduce non-specific

binding, and introduce specific functionalities.

Drug Delivery: Functionalized nanoparticles can be used as carriers for targeted drug

delivery. The anhydride group can be used to attach targeting ligands or drugs.

Composite Materials: In materials science, it serves as a coupling agent to enhance the

adhesion between inorganic fillers and organic polymer matrices, leading to improved

mechanical properties of the resulting composites.[1]

Safety and Handling
3-(Triethoxysilyl)propylsuccinic anhydride is a moisture-sensitive and combustible liquid.[7]

[9] It can cause serious eye irritation.[8][9] Appropriate personal protective equipment, including

safety goggles, gloves, and a lab coat, should be worn when handling this chemical.[7] It

should be stored in a tightly sealed container under an inert atmosphere in a cool, dry, and

well-ventilated area, away from heat and moisture.[7][9] In case of fire, use dry chemical,

carbon dioxide, or foam extinguishers; do not use a direct water jet.[7][9]

This technical guide provides a foundational understanding of 3-
(triethoxysilyl)propylsuccinic anhydride. For specific applications, further optimization of the

described protocols may be necessary. Always consult the relevant safety data sheets (SDS)

before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b033966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

